Cas no 29904-52-7 (Benzene,1-chloro-4-[(2-chloroethoxy)methyl]-)

• Product Name: Benzene,1-chloro-4-[(2-chloroethoxy)methyl]-
• CAS No: 29904-52-7
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 260860
• PubChem ID: 223535
• Update Time: 2025-04-19

Benzene,1-chloro-4-[(2-chloroethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[(2-chloroethoxy)methyl]-
• 1-chloro-4-(2-chloroethoxymethyl)benzene
• (2-Chlor-aethyl)-(3-phenyl-propyl)-sulfid
• (2-Chlor-aethyl)-(4-chlor-benzyl)-aether
• (2-chloro-ethyl)-(3-phenyl-propyl)-sulfide
• (2-chloro-ethyl)-(4-chloro-benzyl)-ether
• 2-(4-chlorobenzyloxy)ethyl chloride
• ACMC-20m2zq
• AGN-PC-004193
• Benzene, [3-[(2-chloroethyl)thio]propyl]-
• CTK3G7292
• SureCN9422837
• 1-chloro-4-[(2-chloroethoxy)methyl]benzene
• 1-Chloro-4-((2-chloroethoxy)methyl)benzene
• YUAWIKOZQHFAOH-UHFFFAOYSA-N
• AKOS005087751
• CS-0333299
• 3G-965
• 29904-52-7
• NSC11266
• SCHEMBL7432227
• NSC-11266
• MFCD00172034
• DTXSID60952359

• Inchi： 1S/C9H10Cl2O/c10-5-6-12-7-8-1-3-9(11)4-2-8/h1-4H,5-7H2
• InChI Key： YUAWIKOZQHFAOH-UHFFFAOYSA-N
• SMILES： ClCCOCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 204.01100
• Monoisotopic Mass: 204.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.217g/cm3
• Boiling Point: 266.6ºC at 760mmHg
• Flash Point: 85ºC
• Refractive Index: 1.528
• PSA: 9.23000
• LogP: 3.09540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers